Cas no 2418730-85-3 (methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate)

• Product Name: methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate
• CAS No: 2418730-85-3
• MF: C₁₅H₂₁NO₂Si
• MW: 275.418245077133
• CID: 5680401
• PubChem ID: 165775225
• Update Time: 2025-05-26

methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-3-(methylamino)-5-[2-(trimethylsilyl)ethynyl]benzoate
• EN300-26627151
• 2418730-85-3
• methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate

• Inchi： 1S/C15H21NO2Si/c1-11-13(15(17)18-3)9-12(10-14(11)16-2)7-8-19(4,5)6/h9-10,16H,1-6H3
• InChI Key： YRVLDURRLUVYQE-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C(=O)OC)C(C)=C(C=1)NC)(C)(C)C

Computed Properties

• Exact Mass: 275.134155447g/mol
• Monoisotopic Mass: 275.134155447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate

Methyl 2-Methyl-3-(Methylamino)-5-2-(Trimethylsilyl)ethynylbenzoate (CAS No. 2418730-85-3): An Overview of Its Structure, Synthesis, and Applications

Methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate (CAS No. 2418730-85-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular structure, which includes a benzene ring substituted with a methyl group, a methylamino group, and a trimethylsilyl ethynyl group. The presence of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the sequential addition of functional groups to a benzene ring. Initially, the benzene ring is substituted with a methyl group to form anisole. Subsequently, the methylamino group is introduced through amination reactions, followed by the addition of the trimethylsilyl ethynyl group via coupling reactions. The final step involves esterification to form the methyl ester derivative.

Recent research has highlighted the importance of methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate in the development of novel pharmaceutical agents. The presence of the trimethylsilyl ethynyl group provides enhanced stability and reactivity, making it an attractive candidate for drug design. Studies have shown that compounds with similar structures exhibit potent biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibition of cancer cell growth in vitro.

In addition to its pharmaceutical applications, methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate has also found use in materials science. The unique electronic properties of the trimethylsilyl ethynyl group make it suitable for applications in organic electronics and photovoltaic devices. Research in this area has focused on developing new materials with improved performance characteristics, such as higher conductivity and better stability under various environmental conditions.

The synthesis and characterization of methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate have been extensively studied using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and help in understanding the reactivity and stability of the compound under different conditions.

The potential applications of methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate extend beyond pharmaceuticals and materials science. In environmental chemistry, this compound has been investigated for its role in catalytic reactions and as a model system for studying reaction mechanisms. Its unique electronic structure makes it an excellent candidate for exploring new catalytic pathways and developing more efficient catalysts for industrial processes.

In conclusion, methyl 2-methyl-3-(methylamino)-5-2-(trimethylsilyl)ethynylbenzoate (CAS No. 2418730-85-3) is a versatile compound with a wide range of potential applications. Its complex molecular structure and unique chemical properties make it an important intermediate in the synthesis of more advanced materials and pharmaceutical agents. Ongoing research continues to uncover new uses and improve our understanding of this fascinating compound.